Cas no 1393530-53-4 ((6-Methoxy-4-methylpyridin-2-YL)acetic acid)

• Product Name: (6-Methoxy-4-methylpyridin-2-YL)acetic acid
• CAS No: 1393530-53-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4907195
• Update Time: 2025-10-29

(6-Methoxy-4-methylpyridin-2-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

• AB81685
• 2-Methoxy-4-methylpyridine-6-acetic acid
• (6-METHOXY-4-METHYLPYRIDIN-2-YL)ACETIC ACID
• (6-Methoxy-4-methylpyridin-2-YL)acetic acid

• Inchi： 1S/C9H11NO3/c1-6-3-7(5-9(11)12)10-8(4-6)13-2/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： LHFBEHHCWXFUPK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1
• Topological Polar Surface Area: 59.4

Additional information on (6-Methoxy-4-methylpyridin-2-YL)acetic acid

Introduction to (6-Methoxy-4-methylpyridin-2-YL)acetic Acid (CAS No. 1393530-53-4)

(6-Methoxy-4-methylpyridin-2-YL)acetic acid, with the CAS number 1393530-53-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry.

The molecular structure of (6-Methoxy-4-methylpyridin-2-YL)acetic acid features a pyridine core substituted with a methoxy group at the 6-position and a methyl group at the 4-position, coupled with an acetic acid moiety at the 2-position. This unique arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (acetic acid) groups enhances its reactivity, facilitating various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. The scaffold of (6-Methoxy-4-methylpyridin-2-YL)acetic acid has been investigated for its potential in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and metabolic disorders. These findings have prompted further research into its therapeutic applications.

One of the most compelling aspects of (6-Methoxy-4-methylpyridin-2-YL)acetic acid is its role as a building block in the development of novel therapeutic agents. Its structural features allow for easy functionalization, enabling chemists to design derivatives with enhanced pharmacological profiles. Researchers have utilized this compound in the synthesis of small molecules that target specific disease pathways, including those related to cancer, neurodegenerative diseases, and infectious diseases. The flexibility offered by its molecular structure makes it an indispensable tool in medicinal chemistry.

The synthesis of (6-Methoxy-4-methylpyridin-2-YL)acetic acid typically involves multi-step organic reactions, often starting from readily available pyridine precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired pyridine ring system efficiently. These synthetic strategies not only highlight the compound's synthetic utility but also showcase the advancements in modern organic chemistry techniques.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and reactivity of (6-Methoxy-4-methylpyridin-2-YL)acetic acid. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement experimental investigations, offering a holistic view of the compound's behavior both in vitro and in silico.

The pharmaceutical industry has taken note of the potential of (6-Methoxy-4-methylpyridin-2-YL)acetic acid as a lead compound for drug development. Several companies are currently exploring its applications in preclinical studies, aiming to identify promising candidates for further development into therapeutic agents. The compound's unique structural features and demonstrated biological activity make it a compelling candidate for addressing unmet medical needs.

In conclusion, (6-Methoxy-4-methylpyridin-2-YL)acetic acid (CAS No. 1393530-53-4) represents a significant advancement in pharmaceutical chemistry. Its versatile structure and potential applications in drug discovery underscore its importance as a key intermediate in medicinal chemistry research. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly pivotal role in the development of novel therapeutic agents.